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Compound of Interest

Compound Name: 1-(3,5-dimethylphenyl)-1H-pyrrole

CAS No.: 37560-45-5

Cat. No.: B3025518

Get Quote

Part 1: Executive Summary & Chemical Identity
1-(3,5-dimethylphenyl)-1H-pyrrole is a critical nitrogen-containing heterocyclic building block

used in the synthesis of bioactive alkaloids, conducting polymers, and advanced

agrochemicals.[1][2] Unlike its liquid alkyl analogs, this N-aryl derivative typically exists as a

low-melting solid or semi-solid, making its melting point (MP) a vital quality attribute (CQA) for

purity assessment.

This guide provides the structural basis for its thermal properties, a validated synthesis protocol

to minimize MP-depressing impurities, and a workflow for precise thermal characterization.
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Property Data

Compound Name 1-(3,5-dimethylphenyl)-1H-pyrrole

Synonyms
N-(3,5-Xylyl)pyrrole; 1-(3,5-

Dimethylphenyl)pyrrole

CAS Number 37560-45-5

Molecular Formula C₁₂H₁₃N

Molecular Weight 171.24 g/mol

Physical State White to off-white crystalline solid (high purity)

Predicted MP Range 55 – 85 °C (See Data Analysis below)

Part 2: Melting Point Data Analysis
The "Missing" Data Point: Why It Matters
While specific historical melting point values for CAS 37560-45-5 are often proprietary to

internal dossiers, structural homologs provide a reliable predicted range. The melting point of

N-aryl pyrroles is governed by crystal packing efficiency, which is heavily influenced by the

symmetry of the aryl substituent.

1-Phenylpyrrole: MP 60–62 °C (Reference standard).

1-(4-Methylphenyl)pyrrole (Para): MP 81–82 °C (High symmetry = efficient packing).

1-(2,6-Dimethylphenyl)pyrrole (Ortho): MP 48–49 °C (Steric twist disrupts planarity, lowering

MP).

1-(3,5-Dimethylphenyl)pyrrole (Meta):

Structural Logic: The 3,5-dimethyl substitution preserves the

symmetry of the phenyl ring but lacks the planar-disrupting steric clash of the 2,6-isomer.

Conclusion: The melting point is expected to be higher than the ortho-isomer but likely

lower than the para-isomer, placing it in the 55–85 °C range.
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Critical Insight: If your sample is a liquid at room temperature, it likely contains unreacted 3,5-

dimethylaniline (liquid) or solvent residues. A sharp melting endotherm >50°C confirms

successful crystallization.

Part 3: Synthesis & Impurity Control
To obtain a sample suitable for accurate MP determination, the Paal-Knorr Condensation is the

industry standard. This method avoids metal catalysts that can occlude in the crystal lattice.

Optimized Synthesis Protocol
Reagents: 3,5-Dimethylaniline (1.0 eq), 2,5-Dimethoxytetrahydrofuran (1.1 eq), Glacial

Acetic Acid (Solvent/Catalyst).

Reaction: Reflux at 100–110 °C for 2–4 hours. The acid catalyzes the hydrolysis of the furan

precursor to the 1,4-dicarbonyl intermediate, which then condenses with the amine.

Workup (Critical for MP):

Cool to RT. Pour into ice water.

Extract with Ethyl Acetate (EtOAc). Wash with NaHCO₃ (remove acid) and Brine.

Purification: Recrystallize from Hexane/Ethanol (9:1) or purify via silica gel

chromatography (100% Hexanes → 5% EtOAc/Hexanes).

Target Impurity Removal:

Unreacted Aniline: Depresses MP significantly. Remove via acid wash (1M HCl).

Oligomers: Cause "softening" over a wide range. Remove via silica filtration.

Mechanism & Workflow Diagram
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Figure 1: Paal-Knorr synthesis pathway targeting high-crystallinity product.

Part 4: Analytical Characterization Protocols
Trustworthy melting point data requires validation through orthogonal techniques.

Protocol A: Capillary Melting Point (Standard)
Preparation: Dry sample under high vacuum (0.1 mmHg) for 4 hours to remove solvent

inclusions.

Loading: Pack 2-3 mm of sample into a glass capillary.

Ramp: Fast ramp (10°C/min) to 40°C, then slow ramp (1°C/min) to target.

Observation: Record

(first liquid drop) and

(complete melt).

Pass Criteria: Range (

) < 2.0 °C.

Protocol B: Differential Scanning Calorimetry (DSC)
For drug development dossiers, DSC is required to distinguish true melting from polymorphic

transitions.

Pan: Aluminum, crimped (non-hermetic).

Atmosphere: Nitrogen (50 mL/min).

Program: Equilibrate at 25°C → Ramp 5°C/min to 150°C.
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Expected Signal: A single sharp endothermic peak with an onset typically between 60–80°C.

Validation Workflow
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Figure 2: Analytical validation workflow for solid-state characterization.

Part 5: Applications & Significance
Pharmaceuticals: Used as a scaffold for COX-2 inhibitors and anti-inflammatory agents

where the 3,5-dimethyl pattern restricts rotation, improving binding affinity.

Materials Science: Precursor for conducting polypyrroles. The defined melting point ensures

consistent polymerization kinetics in melt-processing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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